Cas no 2320854-00-8 (1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 2320854-00-8
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 5327081
• Update Time: 2025-11-02

1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-4-(2-methylallyl)-1,4-dihydropyrazine-2,3-dione
• 1-cyclohexyl-4-(2-methylprop-2-enyl)pyrazine-2,3-dione
• 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

• Inchi： 1S/C14H20N2O2/c1-11(2)10-15-8-9-16(14(18)13(15)17)12-6-4-3-5-7-12/h8-9,12H,1,3-7,10H2,2H3
• InChI Key： FMRWUJRMWANYIG-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC(=C)C)C=CN1C1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 2.5
• Topological Polar Surface Area: 40.6

Additional information on 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione

1-Cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS 2320854-00-8): A Comprehensive Overview

1-Cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS 2320854-00-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound, featuring a tetrahydropyrazine-2,3-dione core, is increasingly being studied for its role in pharmaceutical research, material science, and agrochemical development. Its molecular structure combines a cyclohexyl group with a 2-methylprop-2-en-1-yl substituent, making it a versatile intermediate for synthetic chemistry.

The growing interest in 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione is reflected in the surge of online searches related to its synthesis, properties, and applications. Researchers and industry professionals frequently inquire about its solubility, stability, and reactivity, particularly in the context of drug discovery and development. Recent advancements in computational chemistry and AI-driven molecular modeling have further propelled the exploration of this compound's potential, aligning with the current trend of leveraging technology for chemical research.

From a chemical perspective, CAS 2320854-00-8 exhibits interesting characteristics due to its hybrid structure. The tetrahydropyrazine-2,3-dione moiety contributes to its hydrogen-bonding capacity, while the cyclohexyl and 2-methylprop-2-en-1-yl groups influence its lipophilicity and steric properties. These features make it a valuable building block for designing molecules with tailored properties, addressing the increasing demand for customized chemical solutions in various industries.

In pharmaceutical applications, 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione has shown promise as a precursor for bioactive compounds. Its structural motifs are particularly relevant in the development of central nervous system (CNS) targeted drugs, aligning with current research priorities in neuropharmacology. The compound's potential in creating novel heterocyclic pharmaceuticals has made it a subject of numerous patent applications and research publications in recent years.

The material science sector has also shown interest in CAS 2320854-00-8 for its potential in polymer modification and functional material development. The presence of both cyclic and unsaturated components in its structure offers opportunities for creating novel polymeric materials with specific mechanical and thermal properties. This application is particularly timely, given the current focus on sustainable and high-performance materials in industrial applications.

From a synthetic chemistry standpoint, the preparation of 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione involves interesting transformations that are frequently discussed in academic forums and research papers. Modern synthetic approaches emphasize green chemistry principles, reflecting the industry's shift toward environmentally friendly production methods. The compound's synthesis often serves as an excellent case study for demonstrating advanced organic synthesis techniques.

Analytical characterization of CAS 2320854-00-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analytical data are crucial for quality control in production and for understanding the compound's behavior in various applications. The availability of comprehensive spectral data for this compound has facilitated its adoption in research laboratories worldwide.

The commercial availability of 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione has increased significantly in recent years, with several specialty chemical suppliers listing it in their catalogs. This reflects the growing recognition of its utility across different sectors. Pricing and purity specifications are common search queries related to this compound, indicating its transition from a research curiosity to a commercially relevant chemical.

Storage and handling recommendations for CAS 2320854-00-8 follow standard protocols for organic compounds of similar nature. Proper storage conditions typically involve protection from moisture and extreme temperatures, with recommendations based on the compound's specific stability profile. These practical considerations are important for researchers and industrial users alike.

Looking forward, the scientific community anticipates expanded applications for 1-cyclohexyl-4-(2-methylprop-2-en-1-yl)-1,2,3,4-tetrahydropyrazine-2,3-dione as research into its properties continues. Its structural versatility positions it well for emerging applications in medicinal chemistry, materials science, and specialty chemical synthesis. The compound represents an excellent example of how targeted molecular design can lead to substances with diverse potential applications.

For researchers interested in working with CAS 2320854-00-8, current literature provides numerous references to synthetic procedures, characterization data, and potential applications. The compound's growing importance is evidenced by its inclusion in recent reviews of heterocyclic chemistry and its increasing presence in chemical databases. As understanding of its properties deepens, new opportunities for its utilization are likely to emerge across scientific disciplines.